Cas no 899948-24-4 (7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899948-24-4
• MF: C₁₆H₂₂N₄O₄
• MW: 334.370283603668
• CID: 5488926
• Update Time: 2025-10-28

7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-2-(2-ethoxyethyl)-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C16H22N4O4/c1-6-23-8-7-19-13(21)11-12(18(5)15(19)22)17-14-20(11)9-10(24-14)16(2,3)4/h9H,6-8H2,1-5H3
• InChI Key： VVIYYGHGFOKSMY-UHFFFAOYSA-N
• SMILES： O1C2=NC3=C(C(N(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])C(N3C([H])([H])[H])=O)=O)N2C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Comprehensive Analysis of 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS No. 899948-24-4)

The compound 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS No. 899948-24-4) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the oxazolopurine core and tert-butyl substitution, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trending topics in the scientific community.

One of the most frequently asked questions about 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione revolves around its role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to purine-based bioactive molecules. Recent studies have explored its interactions with cellular targets, making it a hot topic in cancer research and neurodegenerative disease studies.

The synthesis of CAS No. 899948-24-4 involves multi-step organic reactions, often starting with purine derivatives and incorporating ethoxyethyl and tert-butyl groups through selective alkylation. The process requires precise control of reaction conditions to achieve high yields and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further research.

In the context of green chemistry, the environmental impact of synthesizing 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione has become a trending discussion. Scientists are exploring solvent-free or catalytic methods to reduce waste and energy consumption. This aligns with the growing demand for sustainable pharmaceuticals and eco-friendly synthesis protocols.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are critical for its potential application in drug formulation. Computational modeling and ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are often conducted to predict its behavior in biological systems, addressing common concerns about its efficacy and safety.

The versatility of 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione extends beyond pharmaceuticals. It has been investigated in material science for its potential use in organic electronics or as a ligand in catalysis. Its unique electronic properties, attributed to the conjugated oxazolopurine system, make it a subject of interest for optoelectronic applications.

As the scientific community continues to explore CAS No. 899948-24-4, collaborations between academia and industry are accelerating its development. Patent filings and preclinical studies suggest a growing commercial interest, particularly in targeted therapies and precision medicine. This compound exemplifies the intersection of chemical innovation and biomedical advancement, addressing some of the most pressing challenges in modern science.

In conclusion, 7-tert-butyl-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione represents a fascinating area of research with broad implications. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the realms of drug discovery, sustainable chemistry, and advanced materials. By addressing both fundamental and applied aspects, this compound continues to inspire innovation across multiple disciplines.